Cas no 255833-56-8 (5-Hydroxy-4,8,12-trimethyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1-pentadecen-7-one)

• Product Name: 5-Hydroxy-4,8,12-trimethyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1-pentadecen-7-one
• CAS No: 255833-56-8
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 6644349
• PubChem ID: 85225982
• Update Time: 2024-03-02

5-Hydroxy-4,8,12-trimethyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1-pentadecen-7-one Chemical and Physical Properties

Names and Identifiers

• DTXSID001129736
• 5-Hydroxy-4,8,12-trimethyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1-pentadecen-7-one
• 255833-56-8

• Inchi： 1S/C27H48O2/c1-8-12-20(2)13-9-14-22(4)25(28)19-26(29)23(5)15-10-17-24-21(3)16-11-18-27(24,6)7/h10,17,20,22-23,26,29H,8-9,11-16,18-19H2,1-7H3
• InChI Key： JSSNFOHEHRIBDT-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)CCCC(C)CCC)=O)C(C)CC=CC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 404.365430770g/mol
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids